Cas no 16630-55-0 (3-(Methylthio)propyl acetate)

• Product Name: 3-(Methylthio)propyl acetate
• CAS No: 16630-55-0
• Molecular Formula: C₆H₁₂O₂S
• Molecular Weight: 148.2233
• MDL: MFCD00053113
• CID: 50477

3-(Methylthio)propyl acetate Properties

Names and Identifiers

• 3-(methylthio)propyl acetate
• 3-methylsulfanylpropyl acetate
• Acetic Acid 3-(Methylthio)propyl Ester
• 1-Propanol,3-(methylthio)-, acetate (8CI,9CI)
• 3-Acetoxypropyl methyl sulfide
• Methionyl acetate
• FEMA 3883
• Einecs 240-679-2
• methionol acetate
• 3-MEHTYLTHIO PROPYL ACETATE
• 3-(METHYLTHIO)-1-PROPANOACETATE
• 3-(Methylsulfanyl)propyl acetate
• 3-(methylthio)-1-Propanol acetate
• 3-(Methylmercapto)-propyl acetate
• 3-Methylthiopropyl acetate
• 1-Propanol, 3-(methylthio)-, acetate
• IGN6YR3CJE
• 3-Methylthio propyl acetate
• KSC497G9T
• Jsp003346
• LPZQTNIAYMRVMF-UHFFFAOYSA-N
• VZ27118

• MDL： MFCD00053113
• InChIKey： LPZQTNIAYMRVMF-UHFFFAOYSA-N
• Inchi： 1S/C6H12O2S/c1-6(7)8-4-3-5-9-2/h3-5H2,1-2H3
• SMILES： S(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])OC(C([H])([H])[H])=O

Computed Properties

• Exact Mass: 148.05600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 148.056
• Heavy Atom Count: 9
• Complexity: 83.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 51.6

Experimental Properties

• LogP: 1.30260
• PSA: 51.60000
• Refractive Index: 1.4610-1.4650
• Boiling Point: 96°C/14mmHg(lit.)
• Flash Point: 84.5°C
• FEMA: 3883
• Density: 1.0410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters